Cas no 885405-09-4 (1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R)-)

1-Butanol, 2-(dimethylamino)-3-methyl-, (2R)- is a chiral tertiary amino alcohol with a molecular formula of C8H19NO. This compound features a butanol backbone substituted with a dimethylamino group and a methyl group at the 2- and 3-positions, respectively, in the (R)-configuration. Its stereospecific structure makes it valuable as a chiral building block in asymmetric synthesis and pharmaceutical applications. The presence of both hydroxyl and tertiary amine functional groups enhances its utility as a ligand or catalyst in organic transformations. The compound's defined stereochemistry ensures high enantioselectivity in reactions, while its moderate polarity allows for versatile solubility in organic solvents. It is typically handled under inert conditions due to its sensitivity to oxidation.
1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R)- structure
885405-09-4 structure
Product Name:1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R)-
CAS No:885405-09-4
MF:C7H17NO
MW:131.215982198715
CID:4457733
PubChem ID:93492101
Update Time:2025-06-11

1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R)-
    • (R)-2-(Dimethylamino)-3-methylbutan-1-ol
    • 885405-09-4
    • (2R)-2-(dimethylamino)-3-methylbutan-1-ol
    • EN300-5037117
    • Inchi: 1S/C7H17NO/c1-6(2)7(5-9)8(3)4/h6-7,9H,5H2,1-4H3/t7-/m0/s1
    • InChI Key: IJCTUOXPCFLJLV-ZETCQYMHSA-N
    • SMILES: OC[C@@H](C(C)C)N(C)C

Computed Properties

  • Exact Mass: 131.131014166Da
  • Monoisotopic Mass: 131.131014166Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 71.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 23.5Ų

1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R)- Pricemore >>

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Additional information on 1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R)-

1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R)-: A Comprehensive Overview

1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R)-, also known by its CAS number 885405-09-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a chiral secondary alcohol with a unique structure that combines a butanol backbone and a dimethylamino group. The presence of the dimethylamino group imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

The molecular structure of 1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R) consists of a four-carbon chain with a hydroxyl group at the first position and a dimethylamino group at the second position. The stereochemistry at the second carbon is R, which plays a crucial role in determining its physical and chemical properties. This compound is often used as an intermediate in organic synthesis due to its ability to participate in various nucleophilic and electrophilic reactions.

Recent studies have highlighted the potential of 1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R) in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive molecules with specific stereochemical requirements. The compound's ability to form stable amine bonds has made it particularly useful in peptide synthesis and drug delivery systems.

In addition to its role in pharmaceuticals, CAS No. 885405-09-4 has found applications in the field of catalysis. Its unique structure allows it to act as a chiral ligand in asymmetric catalysis, facilitating the synthesis of enantiomerically enriched compounds. This property has been exploited in the production of fine chemicals and agrochemicals, where high enantioselectivity is crucial.

The synthesis of 1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R) involves multi-step processes that often require precise control over reaction conditions to achieve high yields and enantiomeric excess. Recent advancements in asymmetric synthesis techniques have enabled more efficient routes to this compound, reducing production costs and improving scalability.

In terms of physical properties, CAS No. 885405-09-4 exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its boiling point and melting point are within typical ranges for similar organic compounds, making it suitable for use in various laboratory settings.

The environmental impact of 1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R) has also been a topic of interest. Studies have shown that it degrades relatively quickly under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to fully understand its ecological effects and potential risks.

In conclusion, CAS No. 885405-09-4, or 1-BUTANOL, 2-(DIMETHYLAMINO)-3-METHYL-, (2R), is a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and chiral nature make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and improvements in its synthesis, this compound is poised to play an even greater role in the advancement of modern chemistry.

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